Cas no 292058-69-6 (N-(4-acetylphenyl)-2-(2,3-dimethylphenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxamide)

• Product Name: N-(4-acetylphenyl)-2-(2,3-dimethylphenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxamide
• CAS No: 292058-69-6
• MF: C₂₅H₂₀N₂O₄
• MW: 412.437306404114
• CID: 6285221
• PubChem ID: 3950539
• Update Time: 2025-07-01

N-(4-acetylphenyl)-2-(2,3-dimethylphenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetylphenyl)-2-(2,3-dimethylphenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxamide
• SR-01000430892-1
• F0849-3842
• N-(4-acetylphenyl)-2-(2,3-dimethylphenyl)-1,3-dioxoisoindole-5-carboxamide
• CCG-310279
• SR-01000430892
• 292058-69-6
• N-(4-acetylphenyl)-2-(2,3-dimethylphenyl)-1,3-dioxoisoindoline-5-carboxamide
• AKOS003239692

• Inchi： 1S/C25H20N2O4/c1-14-5-4-6-22(15(14)2)27-24(30)20-12-9-18(13-21(20)25(27)31)23(29)26-19-10-7-17(8-11-19)16(3)28/h4-13H,1-3H3,(H,26,29)
• InChI Key： HVLSNFDCDNMGHD-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C(NC3C=CC(C(C)=O)=CC=3)=O)C=CC=2C(N1C1C=CC=C(C)C=1C)=O

Computed Properties

• Exact Mass: 412.14230712g/mol
• Monoisotopic Mass: 412.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-acetylphenyl)-2-(2,3-dimethylphenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxamide

N-(4-Acetylphenyl)-2-(2,3-Dimethylphenyl)-1,3-Dioxo-2,3-Dihydro-1H-Isoindole-5-Carboxamide: A Comprehensive Overview

The compound with CAS No. 292058-69-6, known as N-(4-acetylphenyl)-2-(2,3-dimethylphenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxamide, is a complex organic molecule with significant potential in the field of pharmaceutical research. This compound belongs to the class of isoindole derivatives, which have garnered attention due to their diverse biological activities and structural versatility. The isoindole moiety, characterized by its bicyclic structure, serves as a scaffold for various functional groups that can be tailored to achieve desired pharmacological properties.

Recent studies have highlighted the importance of isoindole derivatives in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. The N-(4-acetylphenyl) group in this compound contributes to its lipophilicity and bioavailability, while the 2-(2,3-dimethylphenyl) substituent enhances its stability and receptor binding affinity. The 1,3-dioxo group introduces hydrogen bonding capabilities, which are crucial for interactions with target proteins.

One of the most promising applications of this compound lies in its potential as a kinase inhibitor. Kinases are enzymes that play a pivotal role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and neurodegenerative disorders. Preclinical studies have demonstrated that N-(4-acetylphenyl)-2-(2,3-dimethylphenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxamide exhibits selective inhibition of certain kinase targets, making it a valuable lead compound for further optimization.

In addition to its enzymatic activity, this compound has shown anti-inflammatory properties in vitro. The presence of the acetylphenyl group suggests that it may modulate inflammatory pathways by inhibiting cyclooxygenase (COX) enzymes or other inflammatory mediators. These findings underscore its potential as a therapeutic agent for conditions such as arthritis and inflammatory bowel disease.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the isoindole core through cyclization reactions and the subsequent introduction of substituents via nucleophilic aromatic substitution or coupling reactions. The use of microwave-assisted synthesis has been reported to enhance reaction efficiency and yield.

From an analytical standpoint, the compound has been characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses confirm its molecular structure and purity, which are critical for ensuring reproducibility in biological assays.

Looking ahead, ongoing research is focused on optimizing the pharmacokinetic properties of this compound to improve its efficacy in vivo. Researchers are exploring strategies such as prodrug design and formulation development to enhance its absorption and reduce clearance rates. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression toward clinical trials.

In conclusion, N-(4-acetylphenyl)-2-(2,3-dimethylphenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxamide represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities position it as a compelling candidate for drug development. As research continues to uncover its full potential, this compound holds the promise of contributing to the treatment of various debilitating diseases.